![molecular formula C20H25BrN2 B3107241 N-[(9-ethyl-9H-carbazol-3-yl)methyl]cyclopentanamine hydrobromide CAS No. 1609406-50-9](/img/structure/B3107241.png)
N-[(9-ethyl-9H-carbazol-3-yl)methyl]cyclopentanamine hydrobromide
Overview
Description
“N-[(9-Ethyl-9H-carbazol-3-yl)methyl]cyclopentanamine hydrobromide” is a compound with the CAS Number: 1609406-50-9 . It has a molecular weight of 373.34 . The compound is part of the class of organic compounds known as carbazoles, which are compounds containing a three-ring system with a pyrrole ring fused on either side to a benzene ring .
Molecular Structure Analysis
The InChI Code for this compound is 1S/C20H24N2.BrH/c1-2-22-19-10-6-5-9-17(19)18-13-15(11-12-20(18)22)14-21-16-7-3-4-8-16;/h5-6,9-13,16,21H,2-4,7-8,14H2,1H3;1H . This code provides a specific string of characters that describes the molecular structure of the compound.Scientific Research Applications
Carbazole Compounds in Neuroendocrine Tumors
- Therapeutic Benefit of Temozolomide in Neuroendocrine Tumors : A study investigated the therapeutic benefit of Temozolomide, an oral alternative to dacarbazine, in patients with malignant pheochromocytoma and paraganglioma. The study found a correlation between Succinate dehydrogenase B (SDHB) mutation, MGMT promoter methylation, and MGMT expression in pheochromocytomas or paragangliomas, suggesting that Temozolomide is an effective antitumor agent in patients with SDHB-related malignant pheochromocytoma and paraganglioma (Hadoux et al., 2014).
Carbazole Compounds in Environmental Studies
- Occurrence of Carbazoles in Indoor Environments : A study analyzed various carbazoles, including 9H-carbazole, in dust samples from schools, daycare centers, and residences, as well as in indoor air samples. It highlighted the widespread presence of these compounds in indoor environments and discussed the potential health risks, particularly their carcinogenic properties and dioxin-like toxicities (Fromme et al., 2018).
Carbazole Compounds in Pharmacology and Toxicology
- Novel Full Antagonist of 5-Hydroxytryptamine1A Receptor : A study explored the brain in vivo occupancy by a novel, selective, silent 5-HT(1A) antagonist, revealing its potential applications in the treatment of anxiety and mood disorders. The study demonstrated that high occupancy of the human brain 5-HT(1A) receptor can be achieved at doses producing minimal acute side effects (Rabiner et al., 2002).
properties
IUPAC Name |
N-[(9-ethylcarbazol-3-yl)methyl]cyclopentanamine;hydrobromide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2.BrH/c1-2-22-19-10-6-5-9-17(19)18-13-15(11-12-20(18)22)14-21-16-7-3-4-8-16;/h5-6,9-13,16,21H,2-4,7-8,14H2,1H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LURIVJVSFPEXCU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)CNC3CCCC3)C4=CC=CC=C41.Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25BrN2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.